Mannitol hexanitrate

• CAS No.: 130-39-2
• Product Name: Mannitol hexanitrate
• Molecular Formula: C6H8N6O18
• Molecular Weight: 452.16 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-1,2,4,5,6-pentanitrooxyhexan-3-yl] nitrate
• Standard InChI: InChI=1S/C6H8N6O18/c13-7(14)25-1-3(27-9(17)18)5(29-11(21)22)6(30-12(23)24)4(28-10(19)20)2-26-8(15)16/h3-6H,1-2H2/t3-,4-,5-,6-/m1/s1
• Standard InChIKey: DGMJZELBSFOPHH-KVTDHHQDSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@@H](CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
• SMILES: C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
• Canonical SMILES: C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
• Boiling Point: Explodes
• Colorform: Colorless crystals; Long needles in regular clusters from alcohol
• Density: 1.8 g/cu cm at 20 °C
• Melting Point: 107.0 °C; 107 °C
• Description: Mannite hexanitrate is a monosaccharide.
• Solubility: Soluble in alcohol, acetone, ether; Very soluble in benzene; Insoluble in water; In water, 54.8 mg/L at 25 °C (est)
• Synonyms: Mannitol nitrate
• Vapor Pressure: 2.98X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 61818
• Last Modified: Nov 11 2021